Cas no 855601-66-0 (5-Isoxazolepropanoic acid, 4,5-dihydro-3-phenyl-)

• Product Name: 5-Isoxazolepropanoic acid, 4,5-dihydro-3-phenyl-
• CAS No: 855601-66-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 664068
• Update Time: 2024-01-31

5-Isoxazolepropanoic acid, 4,5-dihydro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolepropanoic acid, 4,5-dihydro-3-phenyl-
• 3-(3-phenyl-4,5-dihydro-1,2-oxazol-5-yl)propanoic acid

• Inchi： 1S/C12H13NO3/c14-12(15)7-6-10-8-11(13-16-10)9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,15)
• InChI Key： SJBVKUJIFJOHKO-UHFFFAOYSA-N
• SMILES： O1C(CCC(O)=O)CC(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 390.7±34.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)